Cas no 2104729-80-6 ((2S)-2-amino-1-(2-methyl-1,3-thiazol-4-yl)propan-1-one)

• Product Name: (2S)-2-amino-1-(2-methyl-1,3-thiazol-4-yl)propan-1-one
• CAS No: 2104729-80-6
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 6587137
• PubChem ID: 96631570
• Update Time: 2025-10-29

(2S)-2-amino-1-(2-methyl-1,3-thiazol-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-798616
• (2S)-2-amino-1-(2-methyl-1,3-thiazol-4-yl)propan-1-one
• 2104729-80-6

• Inchi： 1S/C7H10N2OS/c1-4(8)7(10)6-3-11-5(2)9-6/h3-4H,8H2,1-2H3/t4-/m0/s1
• InChI Key： UFVFWPMHYIUNBC-BYPYZUCNSA-N
• SMILES： S1C(C)=NC(=C1)C([C@H](C)N)=O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.2Ų

Additional information on (2S)-2-amino-1-(2-methyl-1,3-thiazol-4-yl)propan-1-one

Compound CAS No. 2104729-80-6: (2S)-2-Amino-1-(2-Methyl-1,3-Thiazol-4-Yl)Propan-1-One

The compound with CAS No. 2104729-80-6, known as (2S)-2-amino-1-(2-methyl-1,3-thiazol-4-yl)propan-1-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiazole ring and an amino group, making it a versatile building block for various applications. The thiazole ring is a heterocyclic aromatic compound consisting of sulfur and nitrogen atoms, while the amino group introduces nucleophilic properties, enhancing its reactivity in chemical reactions.

Recent studies have highlighted the potential of this compound in drug discovery. Its chiral center at the S configuration allows for enantioselective synthesis, which is crucial in developing biologically active molecules. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of neuroprotective agents and anticancer drugs. The thiazole moiety is known for its ability to interact with various biological targets, including enzymes and receptors, making this compound a valuable tool in medicinal chemistry.

The synthesis of (2S)-2-amino-1-(2-methyl-1,3-thiazol-4-yl)propan-1-one involves a multi-step process that includes the formation of the thiazole ring and subsequent functionalization. The Stork enamine reaction has been utilized to construct the carbon-nitrogen bond efficiently. This method not only ensures high yields but also maintains the stereochemistry required for biological activity. The compound's stability under physiological conditions further enhances its suitability for pharmaceutical applications.

In terms of physical properties, this compound exhibits a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its UV absorption characteristics make it suitable for use in fluorescence-based assays, where it can serve as a reporter molecule. Additionally, the compound's ability to form hydrogen bonds contributes to its solubility and bioavailability when used as a drug candidate.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. Molecular docking studies have revealed that it can interact effectively with enzymes involved in pathways such as signal transduction and apoptosis. These findings underscore its potential as a lead compound in drug development programs targeting diseases such as Alzheimer's disease and cancer.

The use of (2S)-2-amino-1-(2-methyl-1,3-thiazol-4-yl)propan-1-one as a chiral ligand in asymmetric catalysis has also been explored. Its ability to induce asymmetry in reactions has led to the synthesis of enantiomerically pure compounds, which are essential for pharmacological studies. This application highlights its versatility beyond traditional synthetic routes.

In conclusion, CAS No. 2104729-80-6 represents a multifaceted molecule with significant implications in organic synthesis and pharmacology. Its unique structure, coupled with recent research advancements, positions it as a key player in the development of novel therapeutic agents and chemical tools. As ongoing studies continue to uncover its full potential, this compound will undoubtedly remain at the forefront of chemical research.